Cas no 5669-14-7 (2,2-Dimethyl-3-phenylpropanoic acid)
5669-14-7 structure
Product Name:2,2-Dimethyl-3-phenylpropanoic acid
CAS No:5669-14-7
MF:C11H14O2
MW:178.227663516998
MDL:MFCD01722147
CID:859299
PubChem ID:21880
Update Time:2025-04-19
2,2-Dimethyl-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-3-phenylpropanoic acid
- 2,2-dimethyl-3-phenylpropionic acid
- 2,2-Dimethyl-3-phenyl-propionsaeure
- a,a-Dimethyl-benzenepropanoic acid
- Benzyldimethylacetic acid
- alpha,alpha-Dimethylhydrocinnamic acid
- alpha,alpha-Dimethylbenzenepropanoic acid
- Benzenepropanoic acid, alpha,alpha-dimethyl-
- BQHWATVEWGHHHF-UHFFFAOYSA-N
- HYDROCINNAMIC ACID, alpha,alpha-DIMETHYL-
- Benzenepropanoic acid, alpha,alpha-dimethyl- (9CI)
- 2,2-Dimethyl-3-phenylpropionicAcid
- SBB089434
- .beta.,.beta.-dimethylbenzenepropionic acid
- DA-04812
- 2,2-dimethyl-3-phenylpropanoicacid
- CCG-357597
- ALBB-029469
- MFCD01722147
- SCHEMBL517462
- F14643
- F2147-6114
- EN300-80388
- AKOS010876124
- SY045932
- 2 pound not2-Dimethyl-3-phenylpropanoic acid
- AQ-917/42754496
- CS-W001040
- Z995179618
- DTXSID90205249
- BRN 1943807
- 5669-14-7
- DS-1834
- AB92701
-
- MDL： MFCD01722147
- Inchi： 1S/C11H14O2/c1-11(2,10(12)13)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,12,13)
- InChI Key： BQHWATVEWGHHHF-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)CC1C=CC=CC=1)=O
- BRN： 1943807
Computed Properties
- Exact Mass: 178.09900
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.6
Experimental Properties
- Boiling Point: 288.3℃ at 760 mmHg
- PSA: 37.30000
- LogP: 2.33990
2,2-Dimethyl-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125667-1g |
2,2-dimethyl-3-phenylpropanoic acid |
5669-14-7 | 95% | 1g |
$295 | 2021-06-17 | |
| Chemenu | CM125667-5g |
2,2-dimethyl-3-phenylpropanoic acid |
5669-14-7 | 95% | 5g |
$828 | 2021-06-17 | |
| Alichem | A019064287-250mg |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 250mg |
$680.00 | 2023-09-01 | |
| Alichem | A019064287-500mg |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 500mg |
$980.00 | 2023-09-01 | |
| Alichem | A019064287-1g |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 1g |
$1685.00 | 2023-09-01 | |
| abcr | AB417903-500 mg |
2,2-Dimethyl-3-phenylpropanoic acid; 95% |
5669-14-7 | 500MG |
€313.80 | 2023-02-03 | ||
| abcr | AB417903-1 g |
2,2-Dimethyl-3-phenylpropanoic acid; 95% |
5669-14-7 | 1g |
€406.00 | 2023-04-24 | ||
| abcr | AB417903-5 g |
2,2-Dimethyl-3-phenylpropanoic acid; 95% |
5669-14-7 | 5g |
€1074.00 | 2023-04-24 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D840645-25mg |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 25mg |
￥231.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D840645-100mg |
2,2-Dimethyl-3-phenylpropanoic acid |
5669-14-7 | 98% | 100mg |
￥514.00 | 2022-01-11 |
2,2-Dimethyl-3-phenylpropanoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5669-14-7 (2,2-Dimethyl-3-phenylpropanoic acid) Related Products
- 66735-04-4(3-(4-tert-butylphenyl)-2-methylpropanoic Acid)
- 32980-47-5(Butanedioic acid, 2-methyl-2-(phenylmethyl)-)
- 27771-09-1((2R)-2-Benzyl-2,3-dimethylbutanoic acid)
- 35262-43-2(Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester)
- 53483-12-8(α-(tert-Butyl)hydrocinnamic Acid)
- 819050-89-0(bis(lambda2-rhodium(2+) ion) bis(3-3-(2-carboxy-2,2-dimethylethyl)phenyl-2,2-dimethylpropanoate))
- 819050-88-9(alpha,alpha,alpha',alpha'-Tetramethyl-1,3-benzenedipropionic acid)
- 110577-67-8(Benzenepropanoic acid, a-(1,1-dimethylethyl)-, (-)-)
- 4374-44-1(2,2-dimethyl-4-phenylbutanoic acid)
- 5343-57-7(2-benzyl-2-ethylbutanoic Acid)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
